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Compound of Interest

Compound Name: Sodium-23

Cat. No.: B1245947 Get Quote

Important Clarification: Sodium-23 (²³Na) is the only stable, non-radioactive isotope of the

element sodium. Therefore, the disposal procedures for Sodium-23 are identical to those for

elemental sodium metal. This guide provides the necessary safety and logistical information for

the proper handling and disposal of this highly reactive substance in a laboratory setting.

Adherence to these procedures is critical to ensure the safety of all personnel and to maintain

compliance with institutional and regulatory standards.

Immediate Safety and Handling Precautions
Sodium metal reacts violently with water to produce flammable hydrogen gas and corrosive

sodium hydroxide. It is imperative to handle Sodium-23 in a controlled environment, away from

water and moisture. Always wear appropriate Personal Protective Equipment (PPE), including

safety goggles, a face shield, a lab coat, and chemical-resistant gloves. All work with sodium

must be conducted in a certified chemical fume hood.

Disposal of Small Quantities of Sodium-23 Waste
(In-Laboratory Procedure)
For researchers generating small scraps of Sodium-23, an in-laboratory neutralization process

can be performed by trained personnel. This procedure must be carried out with extreme

caution in a chemical fume hood, ensuring no flammable materials are present.

Experimental Protocol for Neutralization:
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Preparation:

Ensure a Class D fire extinguisher or a bucket of dry sand is readily accessible.

Prepare a reaction vessel (e.g., an Erlenmeyer flask) of appropriate size. For larger

amounts (more than a few grams), place the flask in a secondary container like a

crystallizing dish or a metal pan.[1]

Estimate the amount of sodium to be neutralized.

Reaction:

Using tweezers, add the small pieces of sodium to 95% ethanol in the flask.[1] The

addition should be done at a rate that prevents the solvent from boiling.[1]

A common guideline is to use approximately 20 mL of ethanol for each gram of sodium.[1]

Isopropyl alcohol can also be used and reacts more slowly, offering an additional margin of

safety.[2]

Completion and Final Neutralization:

Once the visible reaction of the sodium with the alcohol has ceased, cautiously add small

quantities of water (e.g., 0.5 mL at a time) while swirling the flask.[1] This step ensures any

residual sodium is fully reacted and converts the resulting sodium ethoxide to sodium

hydroxide.[1]

The evolution of hydrogen gas should be monitored, and additions should be paused if the

reaction becomes too vigorous.

Waste Collection:

The final solution, containing sodium hydroxide in an ethanol-water mixture, must be

collected in a designated waste container.[1]

The container must be clearly labeled, for instance, as "Sodium Hydroxide in water-

ethanol," and disposed of as hazardous waste through your institution's Environmental

Health & Safety (EH&S) department.[1]
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Summary of In-Laboratory Neutralization
Parameters

Parameter Guideline Source

Neutralizing Agent
95% Ethanol or Isopropyl

Alcohol
[1][2]

Ratio of Agent to Sodium
Approx. 20 mL of ethanol per 1

gram of sodium
[1]

Secondary Neutralizing Agent
Water (added cautiously after

initial reaction)
[1]

Location Chemical Fume Hood [1]

Final Waste Product
Sodium hydroxide in alcohol-

water solution
[1]

Disposal of Bulk Sodium-23 Waste
Bulk quantities of Sodium-23 or unreacted scraps that will not be immediately neutralized must

be disposed of as hazardous waste.

Procedure for Bulk Disposal:

Storage: Place the sodium scraps or bulk material in a designated, clearly labeled container.

[1][3]

Inert Environment: The sodium must be completely submerged under mineral oil or kerosene

to prevent reaction with air and moisture.[1][2][3]

Labeling: The container must be properly labeled as "Hazardous Waste: Sodium Metal in

Mineral Oil."

EH&S Collection: Contact your institution's Environmental Health & Safety (EH&S)

department to arrange for the collection and disposal of the hazardous waste.[1][3] Do not

attempt to dispose of bulk sodium through any other means.
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Logical Workflow for Sodium-23 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Sodium-23 waste.
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Caption: Workflow for Sodium-23 Disposal
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Spill Response
In the event of a sodium spill, immediate and correct action is crucial to prevent injury and fire.

Evacuate: Alert personnel in the immediate area.

Isolate: Remove all ignition sources from the vicinity.

Extinguish: DO NOT use water or a standard ABC fire extinguisher. Cover the spilled sodium

with a dry chemical extinguishing agent, such as dry sand, soda ash, or a Class D fire

extinguisher.

Collect: Once the sodium is covered and any reaction has ceased, sweep up the material

and place it in an appropriate, labeled container for hazardous waste disposal.[1]

Report: Report the spill to your supervisor and EH&S department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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